Cas no 15177-05-6 (6-Hepten-1-one,1-phenyl-)

6-Hepten-1-one,1-phenyl- structure
6-Hepten-1-one,1-phenyl- structure
Product Name:6-Hepten-1-one,1-phenyl-
CAS No:15177-05-6
MF:C13H16O
MW:188.265543937683
CID:220707
PubChem ID:301189
Update Time:2025-04-19

6-Hepten-1-one,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Hepten-1-one,1-phenyl-
    • 1-phenylhept-6-en-1-one
    • 1-Phenyl-6-hepten-1-on
    • 1-phenyl-6-hepten-1-one
    • 1-Phenyl-6-heptenone
    • 1-phenylhept-6-en-1-ene
    • 1-phenyl-hept-6-en-1-one
    • 7-Oxo-7-phenyl-1-hepten
    • AC1L6XW2
    • NSC177481
    • NSC-177481
    • 15177-05-6
    • DTXSID50306564
    • AKOS013636180
    • SCHEMBL12854830
    • Inchi: 1S/C13H16O/c1-2-3-4-8-11-13(14)12-9-6-5-7-10-12/h2,5-7,9-10H,1,3-4,8,11H2
    • InChI Key: FOBPTHDRBJQLJG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCCCC=C

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.948
  • Boiling Point: 296.5°C at 760 mmHg
  • Flash Point: 123.1°C
  • Refractive Index: 1.507
  • PSA: 17.07
  • LogP: 3.61570
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